Cas no 2094-74-8 (Adamantane-1-carbaldehyde)

• Product Name: Adamantane-1-carbaldehyde
• CAS No: 2094-74-8
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD12031698
• CID: 830137
• PubChem ID: 11041050
• Update Time: 2025-10-28

Adamantane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• tricyclo[3.3.1.1~3,7~]decane-1-carbaldehyde
• 1-AdaMantane Carboxaldehyde
• 1-Adamantylcarboxaldehyde
• adamantane-1-carbaldehyde
• Benzaldehyde, 4-Methoxy-2-(1-Methylethoxy)-
• 1-ADAMANTANECARBALDEHYDE
• 1-formyladamantane
• ADAMANTANE-1-ALDEHYDE
• adamantane-1-carboxaldehyde
• adamantane-1-cardoxaldehyde
• Tricyclo[3.3.1.1(3,7)]decane-1-carboxaldehyde
• 1-adamantanecarboxaldehyde
• TRICYCLO[3.3.1.13,7]DECANE-1-CARBOXALDEHYDE
• PubChem21673
• 1-adamantanecarboaldehyde
• DZULQZKFBAHSRX-UHFFFAOYSA-N
• BCP22615
• 0717AB
• BDBM50028823
• PB15053
• FCH5061050
• SY035842
• OR
• 2094-74-8
• CS-12022
• SCHEMBL354847
• P11351
• CHEMBL19155
• Z1079442548
• EN300-68365
• Tricyclo[3.3.1.13,7]decane-1-carboxaldehyde; 1-Adamantanecarboxaldehyde;
• AKOS037644327
• CS-M2960
• DB-066382
• YSZC3248
• CS-W000203
• AS-50892
• AKOS012321618
• F2147-2003
• 1-Adamantanecarboxaldehyde (7CI,8CI); 1-Adamantylcarboxaldehyde
• MFCD12031698
• DTXSID10452930
• Adamantane-1-carbaldehyde

• MDL： MFCD12031698
• Inchi： 1S/C11H16O/c12-7-11-4-8-1-9(5-11)3-10(2-8)6-11/h7-10H,1-6H2
• InChI Key： DZULQZKFBAHSRX-UHFFFAOYSA-N
• SMILES： O=CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 164.12000
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Experimental Properties

• Density: 1.166
• Boiling Point: 239 ºC
• Flash Point: 82 ºC
• Refractive Index: 1.609
• PSA: 17.07000
• LogP: 2.40170

Additional information on Adamantane-1-carbaldehyde

Adamantane-1-carbaldehyde: A Comprehensive Overview

Adamantane-1-carbaldehyde, also known by its CAS number 2094-74-8, is a unique organic compound with a rigid adamantane framework. This compound has garnered significant attention in recent years due to its distinctive properties and potential applications in various fields. The adamantane moiety, which forms the core of this molecule, is known for its high stability and resistance to chemical degradation, making it a valuable component in advanced materials and drug delivery systems.

The structure of Adamantane-1-carbaldehyde consists of a fully hydrogenated diamondoid framework with a carboxaldehyde group attached at the 1-position. This configuration imparts the molecule with both hydrophobic and hydrophilic characteristics, which are advantageous in many chemical and biological applications. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the development of novel pharmaceuticals and nanomaterials.

One of the most notable advancements involving Adamantane-1-carbaldehyde is its use in the synthesis of highly stable polymers. Researchers have demonstrated that the adamantane core can significantly enhance the mechanical properties of polymers, making them suitable for high-performance applications such as aerospace materials and advanced electronics. Furthermore, the carboxaldehyde group allows for easy functionalization, enabling the creation of tailored materials with specific properties.

In the field of drug delivery, Adamantane-1-carbaldehyde has shown promise as a carrier molecule due to its ability to encapsulate drugs within its rigid framework. This property has led to investigations into its use in targeted drug delivery systems, where it can potentially improve bioavailability and reduce side effects. Recent clinical trials have indicated that drugs delivered using Adamantane-based carriers exhibit enhanced efficacy compared to traditional methods.

Beyond materials science, Adamantane-1-carbaldehyde has also found applications in biological research. Its unique structure makes it an ideal candidate for studying molecular recognition and interactions at the cellular level. Scientists have utilized this compound to develop novel biosensors capable of detecting minute concentrations of analytes in complex biological samples. These sensors have potential applications in early disease diagnosis and personalized medicine.

Another area where Adamantane-1-carbaldehyde has made a significant impact is in environmental science. Researchers have explored its role in developing eco-friendly catalysts for industrial processes. The adamantane framework provides a stable platform for catalytic reactions, reducing the need for hazardous chemicals and minimizing environmental impact. Recent breakthroughs in this field have demonstrated the feasibility of using Adamantane-based catalysts for large-scale industrial applications.

The synthesis of Adamantane-1-carbaldehyde has also been optimized through innovative chemical methodologies. Traditional synthesis routes often involved multi-step processes with low yields, but recent advancements have introduced more efficient techniques that significantly improve product yield and purity. These improvements have made large-scale production more feasible, paving the way for broader industrial adoption.

In conclusion, Adamantane-1-carbaldehyde (CAS No. 2094-74-8) is a remarkable compound with diverse applications across multiple disciplines. Its unique structural properties, combined with recent scientific advancements, position it as a key player in the development of next-generation materials, pharmaceuticals, and environmental technologies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow exponentially.